![molecular formula C8H14ClNO B6278005 rac-(1R,2R,6S,7S)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride CAS No. 2763741-10-0](/img/no-structure.png)
rac-(1R,2R,6S,7S)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(1R,2R,6S,7S)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride (ROTC-HCl) is an organic compound that has been studied for its potential applications in the fields of chemistry, biochemistry, and medicine. ROTC-HCl is a cyclic peptide, which means it is composed of two or more amino acids linked together in a ring structure. It has been found to possess a variety of biological activities, including antiviral, anti-inflammatory, and anti-cancer properties. Additionally, ROTC-HCl has been used as a reagent in several laboratory experiments, making it a valuable tool for scientists.
Scientific Research Applications
Rac-(1R,2R,6S,7S)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride has been studied extensively in a variety of scientific fields. It has been used as a reagent in experiments to study the structure and function of proteins, as well as to investigate the molecular basis of various diseases. Additionally, this compound has been used to study the effects of drugs on the body, as well as to develop new drugs or treatments for various diseases.
Mechanism of Action
The exact mechanism of action of rac-(1R,2R,6S,7S)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride is not well understood. However, it is believed to interact with a variety of proteins and receptors in the body, resulting in a variety of biological effects. For example, this compound has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, this compound has been found to interact with certain receptors, such as the human epidermal growth factor receptor (EGFR), which is involved in the growth and proliferation of cells.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. It has been found to possess antiviral, anti-inflammatory, and anti-cancer properties, as well as to inhibit the activity of certain enzymes, such as COX-2. Additionally, this compound has been found to interact with certain receptors, such as EGFR, resulting in the modulation of cell growth and proliferation.
Advantages and Limitations for Lab Experiments
The use of rac-(1R,2R,6S,7S)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride in laboratory experiments offers several advantages. It is relatively easy to synthesize and can be used in a variety of experiments. Additionally, it is a relatively stable compound and can be stored for long periods of time without significant degradation. However, it is important to note that this compound is a cyclic peptide and has a relatively small molecular weight, which can limit its use in certain experiments.
Future Directions
The potential applications of rac-(1R,2R,6S,7S)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride are far-reaching and there are numerous future directions that could be explored. For example, further research could be conducted to investigate the potential of this compound in the development of new drugs or treatments for diseases, such as cancer. Additionally, research could be conducted to explore the potential of this compound as an anti-inflammatory or antiviral agent. Furthermore, research could be conducted to investigate the effects of this compound on various other proteins and receptors in the body, as well as to explore the potential of this compound as a tool for studying protein structure and function.
Synthesis Methods
Rac-(1R,2R,6S,7S)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride is typically synthesized through a process known as solid-phase peptide synthesis (SPPS). This method involves the stepwise assembly of amino acids on a solid support, such as a resin or polystyrene bead. The amino acids are attached to the support in a predetermined order, and the resulting peptide is then cleaved from the support and purified. The process is relatively simple and efficient, making it a popular choice for the synthesis of peptides.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R,6S,7S)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride involves the formation of the tricyclic ring system through a series of reactions, followed by the introduction of the oxo and azo groups, and finally the addition of the hydrochloride salt.", "Starting Materials": [ "2-methyl-1,3-propanediol", "2,5-dimethoxytetrahydrofuran", "sodium hydride", "2-bromo-1-cyclohexene", "2-azabicyclo[2.2.1]hept-5-ene", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "1. Treatment of 2-methyl-1,3-propanediol with 2,5-dimethoxytetrahydrofuran in the presence of sodium hydride to form the diol intermediate.", "2. Reaction of the diol intermediate with 2-bromo-1-cyclohexene to form the bicyclic intermediate.", "3. Reduction of the bicyclic intermediate with sodium borohydride to form the tricyclic intermediate.", "4. Reaction of the tricyclic intermediate with 2-azabicyclo[2.2.1]hept-5-ene to introduce the azo group.", "5. Oxidation of the tricyclic intermediate with a suitable oxidizing agent to introduce the oxo group.", "6. Addition of hydrochloric acid to the oxo-azo tricyclic intermediate to form the hydrochloride salt of rac-(1R,2R,6S,7S)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane." ] } | |
CAS RN |
2763741-10-0 |
Molecular Formula |
C8H14ClNO |
Molecular Weight |
175.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.